Cas no 83968-45-0 (Sodium (5or8)-((2,4-diaminophenyl)azo)-(8or5)-(phenylazo)naphthalene-2-sulphonate)

• Product name: Sodium (5or8)-((2,4-diaminophenyl)azo)-(8or5)-(phenylazo)naphthalene-2-sulphonate
• CAS No: 83968-45-0
• MF: C₂₂H₁₇N₆NaO₃S
• MW: 468.463553190231
• CID: 888932

Sodium (5or8)-((2,4-diaminophenyl)azo)-(8or5)-(phenylazo)naphthalene-2-sulphonate Chemical and Physical Properties

Names and Identifiers

• sodium (5or8)-[(2,4-diaminophenyl)azo]-(8or5)-(phenylazo)naphthalene-2-sulphonate
• sodium,1-[(2,4-diaminophenyl)diazenyl]-8-phenyldiazenylnaphthalene-2-sulfonate
• Sodium (5or8)-((2,4-diaminophenyl)azo)-(8or5)-(phenylazo)naphthalene-2-sulphonate

• Inchi： 1S/C22H18N6O3S.Na/c23-15-10-11-18(17(24)13-15)26-28-22-20(32(29,30)31)12-9-14-5-4-8-19(21(14)22)27-25-16-6-2-1-3-7-16;/h1-13H,23-24H2,(H,29,30,31);/q;+1/p-1/b27-25-,28-26+;
• InChI Key： SOZLCXFBFOWYFD-FTDHAJNYSA-M
• SMILES： S(C1C=CC2C=CC=C(C=2C=1/N=N/C1C=CC(=CC=1N)N)/N=N\C1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 786
• Topological Polar Surface Area: 167